Cas no 681276-57-3 (2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one)
2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
- 2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone
- Oprea1_223160
- AKOS024582527
- SR-01000906806
- 2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone
- SR-01000906806-1
- F0545-0521
- 2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
- 681276-57-3
-
- Inchi: 1S/C22H24N2OS/c1-17-8-10-18(11-9-17)14-24-15-21(19-6-2-3-7-20(19)24)26-16-22(25)23-12-4-5-13-23/h2-3,6-11,15H,4-5,12-14,16H2,1H3
- InChI Key: IHWHBWAPSVYABA-UHFFFAOYSA-N
- SMILES: S(C1=CN(CC2C=CC(C)=CC=2)C2C=CC=CC=21)CC(N1CCCC1)=O
Computed Properties
- Exact Mass: 364.16093457g/mol
- Monoisotopic Mass: 364.16093457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 50.5Ų
2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0545-0521-2μmol |
2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one |
681276-57-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0545-0521-5μmol |
2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one |
681276-57-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0545-0521-1mg |
2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one |
681276-57-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0545-0521-2mg |
2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one |
681276-57-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0545-0521-3mg |
2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one |
681276-57-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0545-0521-4mg |
2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one |
681276-57-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0545-0521-5mg |
2-({1-[(4-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one |
681276-57-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
Compound CAS No. 681276-57-3: 2-{[1-(4-Methylphenyl)methyl-1H-indol-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
The compound with CAS No. 681276-57-3, known as 2-{[1-(4-Methylphenyl)methyl-1H-indol-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.
The molecular structure of this compound is characterized by a sulfanyl group attached to an indole ring, which is further substituted with a 4-methylphenyl group. The indole moiety, a heterocyclic aromatic compound, is known for its versatility in chemical reactivity and biological activity. The presence of the pyrrolidine ring adds to the compound's complexity, enhancing its potential for interaction with biological systems. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them valuable candidates for drug discovery.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions. Researchers have employed techniques such as metal-catalyzed cross-coupling reactions and enzymatic synthesis to achieve high yields and purity levels. These methods not only ensure the scalability of production but also pave the way for further modifications to optimize the compound's properties.
In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential modulator of neurotransmitter systems. Its ability to interact with specific receptors has been linked to potential therapeutic effects in conditions such as neurodegenerative diseases and mood disorders. Furthermore, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for developing novel drugs with enhanced efficacy and reduced side effects.
From a materials science perspective, the compound's unique electronic properties make it a candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that incorporating such compounds into device architectures can improve efficiency and stability, opening new avenues for sustainable energy technologies.
The synthesis and characterization of this compound have been documented in several peer-reviewed journals, highlighting its stability under various conditions and its compatibility with existing manufacturing processes. Researchers have also investigated its degradation pathways, providing insights into its environmental impact and biodegradability.
In conclusion, 2-{[1-(4-Methylphenyl)methyl-1H-indol-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one represents a significant advancement in chemical synthesis with broad implications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future innovations within pharmacology and materials science.
681276-57-3 (2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)